Cas no 2137574-97-9 (4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol)

• Product Name: 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol
• CAS No: 2137574-97-9
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 5760315
• PubChem ID: 165476536
• Update Time: 2025-06-15

4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol
• EN300-800832
• 2137574-97-9
• 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol

• Inchi： 1S/C15H31NO/c1-4-13(3)16-9-8-15(11-17)14-7-5-6-12(2)10-14/h12-17H,4-11H2,1-3H3
• InChI Key： DDDOSRHBSPSHME-UHFFFAOYSA-N
• SMILES： OCC(CCNC(C)CC)C1CCCC(C)C1

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol

Introduction to 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol (CAS No. 2137574-97-9)

4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol, identified by its CAS number 2137574-97-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both butan-2-yl and 3-methylcyclohexyl substituents suggests a unique combination of physicochemical properties that may contribute to its biological activity and pharmacokinetic behavior.

The structural composition of 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol encompasses an amine functional group and a cyclohexane derivative, which are common motifs in medicinal chemistry. The butan-2-yl moiety introduces a linear alkyl chain, while the 3-methylcyclohexyl group provides a sterically hindered, non-planar structure. This arrangement can influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in the development of molecules that combine structural complexity with functional diversity. The compound in question may serve as a valuable scaffold for designing drugs targeting various diseases, including neurological disorders and inflammatory conditions. Its unique structural features make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

One of the most compelling aspects of 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol is its potential to act as a precursor for more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can tailor its biological properties to meet specific therapeutic needs. This flexibility is particularly valuable in drug discovery pipelines where rapid optimization is often required.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol. Molecular modeling techniques can predict interactions with biological targets, helping to identify promising leads for experimental validation. These computational methods are increasingly integrated into drug discovery workflows, reducing the time and cost associated with traditional high-throughput screening approaches.

The synthesis of 4-[(Butan-2-yl)amino]-2-(3-methylcyclohexyl)butan-1-ol presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing intricate molecular frameworks efficiently.

From a pharmacological perspective, the amine group in 4-(Butan-ylamino)-2-(3-methylcyclohexyl)butan-l-lol suggests potential interactions with enzymes or receptors involved in signal transduction pathways. This makes it an attractive candidate for investigating novel mechanisms of action in drug development. Additionally, the cyclohexane ring may contribute to favorable pharmacokinetic properties by enhancing lipophilicity while minimizing unwanted side effects such as toxicity or off-target interactions.

The compound's structural features also make it suitable for exploring new chemical space, which is crucial for overcoming resistance mechanisms associated with existing therapies. By designing molecules with unique scaffolds like that of 4-(Butan-ylamino)-2-(3-methylcyclohexyl)butanol, researchers can potentially identify drugs that are less susceptible to degradation by metabolic enzymes or have improved membrane permeability.

In conclusion,4-[ Butan - 2 - yl ) amino ] - 2 - ( 3 - methyl cyc lo hex yl ) but an - 1 - ol ( CAS No . 2137574 - 97 - 9 ) represents an exciting opportunity for further research and development in pharmaceutical chemistry . Its complex structure , combined with its potential biological activity , positions it as a valuable asset in the quest for novel therapeutic agents . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery .